Cas no 1539207-90-3 ([1,2,4triazolo[4,3-apyridin-6-ylmethanamine)

• Product Name: [1,2,4triazolo[4,3-apyridin-6-ylmethanamine
• CAS No: 1539207-90-3
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 4609060
• Update Time: 2025-06-12

[1,2,4triazolo[4,3-apyridin-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1,2,4triazolo[4,3-apyridin-6-ylmethanamine
• 1,2,4]triazolo[4,3-a]pyridin-7-ylmethanamine
• 1,2,4-Triazolo[4,3-a]pyridine-7-methanamine

• Inchi： 1S/C7H8N4/c8-4-6-1-2-11-5-9-10-7(11)3-6/h1-3,5H,4,8H2
• InChI Key： RJOLOOGTOLNILX-UHFFFAOYSA-N
• SMILES： C12=NN=CN1C=CC(CN)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on [1,2,4triazolo[4,3-apyridin-6-ylmethanamine

Comprehensive Overview of [1,2,4]Triazolo[4,3-a]Pyridin-6-ylMethanamine (CAS No. 1539207-90-3)

The compound [1,2,4]Triazolo[4,3-a]Pyridin-6-ylMethanamine (CAS No. 1539207-90-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fused triazole and pyridine ring system, makes it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, antiviral agent, or anti-inflammatory compound, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small molecule modulators has surged, driven by advancements in high-throughput screening and computational drug design. The [1,2,4]triazolo[4,3-a]pyridine core of this compound exhibits remarkable bioisosteric properties, allowing it to mimic natural substrates while enhancing metabolic stability. This characteristic is crucial for developing orally bioavailable drugs, a key focus area in modern pharmacology. Studies suggest its derivatives may address challenges like drug resistance in chronic diseases, a hot topic in 2024's biomedical literature.

The synthetic route to 1539207-90-3 typically involves cyclocondensation reactions between appropriately functionalized pyridine precursors and hydrazine derivatives. Recent publications highlight innovative green chemistry approaches to its synthesis, reflecting the industry's shift toward sustainable practices. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound's high purity (>98%), meeting stringent requirements for preclinical studies. These quality control aspects are frequently searched by professionals optimizing API manufacturing processes.

From a structure-activity relationship (SAR) perspective, the methanamine moiety at the 6-position offers valuable opportunities for structure diversification. Medicinal chemists exploit this feature to fine-tune properties like blood-brain barrier permeability or target selectivity – critical parameters discussed in recent neurodegenerative disease research forums. Computational models predict favorable ADMET profiles for many derivatives, though experimental validation remains essential.

Emerging applications extend beyond human health; agricultural scientists explore 1539207-90-3 derivatives as potential plant growth regulators or eco-friendly pesticides. This dual-use potential aligns with global interest in sustainable crop protection solutions. Patent analyses reveal growing IP activity around similar triazolopyridine structures, particularly in jurisdictions with strong agrochemical innovation ecosystems.

For researchers handling this compound, proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols ensure stability. While not classified as hazardous under standard regulations, appropriate laboratory safety measures should always be observed – a frequently searched topic among new laboratory personnel. The compound's solubility data in various solvents (DMSO >50 mg/mL) facilitates formulation studies, another common research focus.

The commercial availability of [1,2,4]Triazolo[4,3-a]Pyridin-6-ylMethanamine through specialty chemical suppliers has enabled rapid exploration of its derivatives. Current pricing trends reflect its status as a research-grade intermediate, with costs varying by purity level and quantity. Many suppliers now provide detailed analytical certificates and structure-verification data, addressing quality concerns raised in recent chemical sourcing surveys.

Looking forward, the scientific community anticipates expanded applications of this scaffold in proteolysis-targeting chimeras (PROTACs) and molecular glues – cutting-edge areas in drug discovery. Its balanced lipophilicity (predicted LogP ~2.1) and hydrogen bonding capacity make it particularly suitable for these approaches. Ongoing research may uncover novel biological targets, potentially positioning 1539207-90-3 as a cornerstone for next-generation therapeutics.